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Compound of Interest

Compound Name: AC-4-130

Cat. No.: B605119 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive overview of the

recommended disposal procedures for the STAT5 SH2 domain inhibitor, AC-4-130.

Disclaimer: No specific Safety Data Sheet (SDS) for AC-4-130 was publicly available at the

time of this writing. The following procedures are based on general best practices for the

disposal of potent, non-volatile, small molecule inhibitors used in a research laboratory setting.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department

and, if possible, obtain the compound-specific SDS from the supplier for definitive guidance.

Core Principles of Chemical Waste Management
The inappropriate disposal of laboratory chemicals is illegal and poses significant risks. Under

no circumstances should chemical waste be disposed of in the regular trash or down the

sewer. All personnel handling AC-4-130 should be trained on proper waste handling and

emergency procedures.

Personal Protective Equipment (PPE)
When handling AC-4-130 for disposal, the following minimum PPE should be worn:
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PPE Category Specification

Eye Protection ANSI Z87.1 compliant safety glasses or goggles

Hand Protection
Double-layered chemotherapy-grade nitrile

gloves

Body Protection Fully buttoned laboratory coat

Respiratory

A fit-tested N95 respirator may be required

based on your institution's risk assessment,

especially when handling powders.

Experimental Protocol: Disposal of AC-4-130 Waste
This protocol outlines the step-by-step procedure for the safe disposal of AC-4-130 and

contaminated materials.

Materials:

AC-4-130 waste (solid, solutions, contaminated consumables)

Appropriate hazardous waste containers (clearly labeled)

Personal Protective Equipment (PPE)

Spill kit for potent compounds

Procedure:

Waste Segregation:

Solid Waste: Collect pure AC-4-130 powder, contaminated personal protective equipment

(gloves, etc.), and other contaminated disposables (e.g., pipette tips, tubes) in a

dedicated, clearly labeled hazardous waste container. This container should be a sturdy,

sealable plastic container or a bag-lined pail specifically for hazardous chemical waste[1].

Liquid Waste: Collect solutions containing AC-4-130 in a separate, leak-proof, and

chemically compatible hazardous waste container[2][3]. Do not mix with other solvent
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waste streams unless explicitly permitted by your EHS department[1][4]. For instance,

halogenated and non-halogenated solvent wastes should generally be kept separate[1].

Sharps Waste: Needles, syringes, or other sharps contaminated with AC-4-130 must be

disposed of in a designated sharps container for hazardous chemical waste. If the syringe

contains residual liquid, it should be treated as bulk hazardous waste and not placed in a

standard sharps container[5].

Container Management:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "AC-4-130".

Keep waste containers securely closed except when adding waste[2].

Store waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory, away from incompatible materials[1][3].

Ensure secondary containment (e.g., a larger bin or tray) is used for liquid waste

containers to mitigate spills[2][4].

Decontamination of Glassware:

Reusable glassware contaminated with AC-4-130 should be triple-rinsed.

The first rinse should be with a solvent capable of dissolving AC-4-130, and this rinsate

must be collected as hazardous waste[2].

Subsequent rinses can typically be with water or a detergent solution, with disposal

guidance provided by your institution's EHS.

Disposal of Empty Containers:

The original container of AC-4-130, once empty, should be managed as hazardous waste.

It is recommended to triple rinse the container, collecting the rinsate as hazardous

waste[3][6].
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After rinsing, deface or remove the original label and dispose of the container as instructed

by your EHS department[2][6].

Requesting Waste Pickup:

Once a waste container is full or when waste is no longer being generated, arrange for a

hazardous waste pickup through your institution's EHS office[1][2].

Logical Workflow for AC-4-130 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of AC-4-130 waste.
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Caption: Workflow for the safe segregation and disposal of AC-4-130 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b605119?utm_src=pdf-custom-synthesis
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b605119#ac-4-130-proper-disposal-procedures
https://www.benchchem.com/product/b605119#ac-4-130-proper-disposal-procedures
https://www.benchchem.com/product/b605119#ac-4-130-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605119?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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